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Compound of Interest

Compound Name: 1,1,2,2-Tetrachloropropane

Cat. No.: B080383

An In-depth Technical Guide on 1,1,2,2-Tetrachloropropane (CAS Number 13116-60-4)

Disclaimer: Scientific literature and public databases contain very limited specific experimental
data for 1,1,2,2-tetrachloropropane. Much of the available information pertains to the similarly
named but structurally distinct compound, 1,1,2,2-tetrachloroethane, or other isomers of
tetrachloropropane. This guide summarizes the available data for 1,1,2,2-tetrachloropropane
and provides context from related chlorinated hydrocarbons where noted, but this information
should not be directly extrapolated.

Chemical Identity and Physical Properties

1,1,2,2-Tetrachloropropane is a halogenated hydrocarbon.[1] Its basic identifiers and
physicochemical properties are summarized below.
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Property Value Reference
CAS Number 13116-60-4 [1]
Molecular Formula C3HaCla [1]
Molecular Weight 181.9 g/mol [1]
IUPAC Name 1,1,2,2-tetrachloropropane [1]
Canonical SMILES cc(ec(enenencl [1]
InChi Key MDCBRXYTSHYYJE- o

UHFFFAOYSA-N

] 1025.4 (Semi-standard non-
Kovats Retention Index [1]
polar)

Note: Experimental properties such as boiling point, melting point, and density are not readily
available in the cited literature for this specific isomer.

Synthesis and Manufacturing

Detailed, peer-reviewed synthesis protocols specifically for 1,1,2,2-tetrachloropropane are not
widely published. However, the synthesis of other chlorinated propanes, such as 1,1,1,3-
tetrachloropropane, often involves the reaction of ethylene with carbon tetrachloride in the
presence of a catalyst system, such as metallic iron and an organic phosphate promoter.[2]
Another general method for producing tetrachlorinated alkanes can be the chlorination of
corresponding trichlorinated precursors.[2]

A hypothetical synthesis route could involve the controlled chlorination of a less chlorinated
propane, but this has not been substantiated in the available literature for this specific isomer.

Toxicological Profile

There is a significant lack of specific toxicological data for 1,1,2,2-tetrachloropropane in the
public domain. To provide a frame of reference, this section discusses the known toxicity of
other chlorinated alkanes. Crucially, this information is not directly applicable to 1,1,2,2-
tetrachloropropane and should be treated with caution.
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» General Toxicity of Chlorinated Hydrocarbons: Many chlorinated hydrocarbons are known to
be toxic, with primary target organs often being the liver and central nervous system.[3][4]
For example, the closely related compound 1,1,2,2-tetrachloroethane is highly hepatotoxic
and a central nervous system depressant.[5][6] Animal studies on 1,1,2,2-tetrachloroethane
have shown that exposure can lead to liver damage, including fatty degeneration and
necrosis.[3][7]

o Safety and Handling: Based on safety data for other tetrachloropropane and
tetrachloropropene isomers, compounds in this class are often classified as harmful if
swallowed or in contact with skin, and can cause serious skin and eye irritation.[8][9][10]
Standard safe handling procedures for halogenated solvents should be followed, including
use in a well-ventilated area, and wearing appropriate personal protective equipment
(gloves, eye protection).[8][9]

Metabolism and Biodegradation

No specific studies on the metabolism of 1,1,2,2-tetrachloropropane were identified.
Research on other chlorinated propanes indicates that they can be subject to biodegradation
under certain conditions.

» Anaerobic Biodegradation: Some species of anaerobic bacteria, such as Dehalogenimonas
and Dehalococcoides, are capable of using chlorinated propanes as electron acceptors in a
process called reductive dechlorination.[11]

o Aerobic Cometabolism: Chlorinated propanes can also be degraded aerobically through
cometabolism. For instance, propane-oxidizing bacteria can express monooxygenase
enzymes that fortuitously degrade compounds like 1,2,3-trichloropropane.[11][12] This
process involves the primary substrate (e.g., propane) inducing the expression of enzymes
that can act on the chlorinated compound.

The diagram below illustrates the general principle of aerobic cometabolism.
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Caption: General workflow of aerobic cometabolism of a chlorinated propane.

Experimental Protocols

Due to the absence of published experimental studies for 1,1,2,2-tetrachloropropane, no
specific protocols can be provided. A generalized workflow for assessing the in vitro cytotoxicity
of a novel chemical compound is presented below as a hypothetical example of how such a

compound might be studied.
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Caption: A generalized workflow for in vitro cytotoxicity testing.

Conclusion
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1,1,2,2-Tetrachloropropane (CAS 13116-60-4) is a poorly characterized chemical from a
biological and toxicological standpoint. While basic chemical identifiers are known, there is a
notable absence of in-depth research into its synthesis, toxicity, and metabolic fate in the public
scientific literature. Professionals in research and drug development should exercise extreme
caution and treat this compound as potentially hazardous, drawing preliminary safety and
handling guidance from data on related chlorinated hydrocarbons. The significant data gaps
highlight a clear need for foundational research to characterize the properties and potential
risks of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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